Cas no 713138-71-7 (1-(6-methoxy-1H-1,3-benzodiazol-2-yl)ethan-1-amine)

• Product Name: 1-(6-methoxy-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• CAS No: 713138-71-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 1116448
• PubChem ID: 64982520
• Update Time: 2025-04-20

1-(6-methoxy-1H-1,3-benzodiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-α-methyl-1H-Benzimidazole-2-methanamine
• 1-(6-methoxy-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• starbld0038267
• 713138-71-7
• AKOS022421261
• AKOS014313037
• SCHEMBL5096626
• EN300-152066
• 1-(6-Methoxy-1H-benzo[d]imidazol-2-yl)ethan-1-amine
• CHEMBL4578623

• Inchi： 1S/C10H13N3O/c1-6(11)10-12-8-4-3-7(14-2)5-9(8)13-10/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key： OBQGRTNYBGWKKA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(C(C)N)=N2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles